5-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]-N-[(2-methoxyphenyl)methyl]pyrazolidine-3-carboxamide

• IUPAC Name: 5-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]-N-[(2-methoxyphenyl)methyl]pyrazolidine-3-carboxamide
• InChI: InChI=1S/C22H23FN4O2S/c1-13-20(30-22(25-13)14-7-9-16(23)10-8-14)17-11-18(27-26-17)21(28)24-12-15-5-3-4-6-19(15)29-2/h3-10,17-18,26-27H,11-12H2,1-2H3,(H,24,28)
• InChI Key: IYKRADASWMPBSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)F)C3CC(NN3)C(=O)NCC4=CC=CC=C4OC
• Molecular Formula: C22H23FN4O2S
• Molecular Weight: 426.5 g/mol

Description

Synthesis Analysis

The synthesis of related pyrazole derivatives involves multiple steps, including condensation, cyclization, and functional group transformations. Novel pyrazole derivatives, for example, have been synthesized and characterized using NMR, mass spectra, FT-IR, UV–Visible, and X-ray diffraction studies to confirm their three-dimensional structures (Kumara et al., 2018). These processes highlight the complexity and the precision required in synthesizing such compounds, providing a foundational approach that could be related to the synthesis of our target compound.

Molecular Structure Analysis

Molecular structure analysis of pyrazole derivatives reveals significant insights into their conformation and intermolecular interactions. X-ray crystallography has been pivotal in determining the exact molecular geometry, showcasing the twisted conformation between rings and the stabilization through hydrogen bond interactions (Kumara et al., 2018). Such detailed structural analysis is crucial for understanding the molecular behavior and potential reactivity of the compound .

Chemical Reactions and Properties

Chemical reactions involving pyrazole derivatives can vary widely, including nucleophilic substitutions, condensation reactions, and cyclization processes. These reactions are influenced by the molecule's functional groups and overall structure, dictating its reactivity and interaction with various reagents (Katoch-Rouse & Horti, 2003). Understanding these reactions is essential for manipulating the compound for specific applications or studies.

Physical Properties Analysis

Physical properties such as solubility, melting point, and thermal stability are influenced by the molecular structure of the compound. For instance, the thermal stability up to 190°C of a similar pyrazole derivative indicates its potential for applications requiring high-temperature conditions (Kumara et al., 2018). Analyzing these physical properties provides insights into the compound's behavior in different environments and its suitability for various research or industrial purposes.

Mechanism of Action

Target of Action

Thiazole, a five-membered heterocyclic motif comprising sulfur and nitrogen atoms, is a significant platform in a number of medicinally relevant molecules .

Mode of Action

Indole derivatives possess various biological activities, ie, antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Biochemical Pathways

Indole derivatives have been found to interact with a variety of biochemical pathways due to their broad-spectrum biological activities .

Result of Action

Compounds with similar structures have been found to have a variety of effects, including antiviral, anti-inflammatory, and anticancer activities .

Future Directions

The compound could potentially be investigated for its biological activity, given the known activities of other thiazole derivatives. Further studies could also explore its synthesis and reactivity in more detail.